1-[(4-methylphenyl)sulfonyl]-4-[3-(1H-1,2,4-triazol-1-yl)propanoyl]piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “1-[(4-methylphenyl)sulfonyl]-4-[3-(1H-1,2,4-triazol-1-yl)propanoyl]piperazine” is a chemical compound with the linear formula C11H16N2O2S . It has a molecular weight of 240.326 . This compound is part of a collection of rare and unique chemicals provided by Sigma-Aldrich .
Molecular Structure Analysis
The molecular structure of “1-[(4-methylphenyl)sulfonyl]-4-[3-(1H-1,2,4-triazol-1-yl)propanoyl]piperazine” is represented by the linear formula C11H16N2O2S . The structure was established by NMR and MS analysis .Physical And Chemical Properties Analysis
The physical and chemical properties of “1-[(4-methylphenyl)sulfonyl]-4-[3-(1H-1,2,4-triazol-1-yl)propanoyl]piperazine” include a molecular weight of 240.326 and a linear formula of C11H16N2O2S .Scientific Research Applications
- The 1,2,4-triazole ring system has been investigated for its antiviral potential. For instance, taribavirin (also known as viramidine ), a triazole-based compound, exhibits activity against DNA and RNA viruses, including respiratory syncytial virus (RSV), hepatitis C, West Nile virus, and dengue fever .
- Literature suggests that sulfur- and nitrogen-containing heterocycles, including 1,2,4-triazoles, serve as basic scaffolds for various biologically active molecules. Their potential in cancer treatment warrants further investigation .
- Certain 1,2,4-triazole derivatives have shown promise in treating HIV-1. Compounds like IIIa–d have been evaluated as potential agents against the virus .
Antiviral Properties
Chemopreventive and Chemotherapeutic Effects on Cancer
HIV Treatment
Antimicrobial Activity
Mechanism of Action
Target of Action
Similar compounds with a 1,2,4-triazole core have been reported to exhibit cytotoxic activity against various cancer cell lines
Mode of Action
The exact mode of action of this compound is currently unknown. Compounds with similar structures have been found to induce apoptosis in cancer cells . Apoptosis is a form of programmed cell death, which is a crucial process in cancer treatment. The compound may interact with its targets, leading to changes in the cell that trigger apoptosis .
Biochemical Pathways
Based on the apoptosis-inducing ability of similar compounds, it can be inferred that this compound may affect pathways related to cell survival and death . These could include the intrinsic and extrinsic apoptotic pathways, which involve a series of biochemical events leading to changes in the permeability of the mitochondrial membrane, activation of caspases, and ultimately, cell death .
Result of Action
Similar compounds have been found to induce apoptosis in cancer cells . This suggests that the compound may lead to cell death in targeted cells, which could potentially result in the reduction of tumor size and growth .
Safety and Hazards
Future Directions
The future directions for research on “1-[(4-methylphenyl)sulfonyl]-4-[3-(1H-1,2,4-triazol-1-yl)propanoyl]piperazine” and similar compounds could involve further exploration of their potential anticancer properties . More research is needed to fully understand their mechanisms of action and potential applications in medicine.
properties
IUPAC Name |
1-[4-(4-methylphenyl)sulfonylpiperazin-1-yl]-3-(1,2,4-triazol-1-yl)propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N5O3S/c1-14-2-4-15(5-3-14)25(23,24)21-10-8-19(9-11-21)16(22)6-7-20-13-17-12-18-20/h2-5,12-13H,6-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMGWPPJZVLSBGB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C(=O)CCN3C=NC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]-3-(1H-1,2,4-triazol-1-yl)propan-1-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.